Cas no 52561-86-1 (2-Propenamide, N,3-diphenyl-3-(phenylamino)-)
52561-86-1 structure
Product Name:2-Propenamide, N,3-diphenyl-3-(phenylamino)-
CAS No:52561-86-1
MF:C21H18N2O
MW:314.380424976349
CID:359312
PubChem ID:71365588
Update Time:2025-04-19
2-Propenamide, N,3-diphenyl-3-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, N,3-diphenyl-3-(phenylamino)-
- 3-anilino-N,3-diphenylprop-2-enamide
- DTXSID80788990
- 52561-86-1
-
- Inchi: 1S/C21H18N2O/c24-21(23-19-14-8-3-9-15-19)16-20(17-10-4-1-5-11-17)22-18-12-6-2-7-13-18/h1-16,22H,(H,23,24)
- InChI Key: CHQZFCDHIRXLCH-UHFFFAOYSA-N
- SMILES: O=C(C=C(C1C=CC=CC=1)NC1C=CC=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 314.14204
- Monoisotopic Mass: 314.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.1
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
2-Propenamide, N,3-diphenyl-3-(phenylamino)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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